4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine

• CAS No.: 93859-06-4
• Molecular Formula: C19H36N2
• Molecular Weight: 292.5 g/mol
• IUPAC Name: N-[3-(3,3-dimethylbutan-2-ylideneamino)-4-methylcyclohexyl]-3,3-dimethylbutan-2-imine
• InChI: InChI=1S/C19H36N2/c1-13-10-11-16(20-14(2)18(4,5)6)12-17(13)21-15(3)19(7,8)9/h13,16-17H,10-12H2,1-9H3
• InChI Key: KKAPTDXXXZADDX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1N=C(C)C(C)(C)C)N=C(C)C(C)(C)C

Description

4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine is an organic compound with the molecular formula C19H36N2. It is a diamine derivative, characterized by the presence of two amine groups attached to a cyclohexane ring, with additional methyl and trimethylpropylidene substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine typically involves the reaction of cyclohexane-1,3-diamine with 4-methyl-1,2,2-trimethylpropylidene under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory, but with optimized parameters to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced amine derivatives.

Substitution: The amine groups can participate in substitution reactions with suitable electrophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and electrophiles like alkyl halides. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine involves its interaction with specific molecular targets and pathways. The compound’s amine groups can form hydrogen bonds and other interactions with target molecules, influencing their activity and function .

Comparison with Similar Compounds

Similar Compounds

Cyclohexane-1,3-diamine: Lacks the methyl and trimethylpropylidene substituents.

4-Methylcyclohexane-1,3-diamine: Contains a methyl group but not the trimethylpropylidene substituents.

N,N’-Bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine: Lacks the 4-methyl group

Uniqueness

4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine is unique due to the presence of both methyl and trimethylpropylidene substituents, which can influence its chemical reactivity and interactions with other molecules .